Cas no 108335-23-5 (9,10-dimethyloctadecane)

9,10-Dimethyloctadecane is a branched alkane with the molecular formula C₂₀H₄₂, characterized by two methyl groups positioned at the 9 and 10 carbon atoms of an octadecane backbone. This structural configuration enhances its thermal and oxidative stability, making it suitable for applications requiring high-performance hydrocarbon fluids. Its well-defined branching improves low-temperature properties, reducing viscosity and pour point compared to linear alkanes. The compound is often utilized as a reference standard in chromatography and as a synthetic intermediate in organic synthesis. Its inert nature and predictable physical properties also make it valuable in lubricant formulations and specialty chemical research.

9,10-dimethyloctadecane structure

Product Name:9,10-dimethyloctadecane

CAS No:108335-23-5

MF:C₂₀H₄₂

MW:282.547486782074

CID:5176376

Update Time:2025-10-15

9,10-dimethyloctadecane Chemical and Physical Properties

Names and Identifiers

- Octadecane, 9,10-dimethyl-
- 9,10-dimethyloctadecane
- Inchi： 1S/C20H42/c1-5-7-9-11-13-15-17-19(3)20(4)18-16-14-12-10-8-6-2/h19-20H,5-18H2,1-4H3
- InChI Key： IZWHERZFONYXEC-UHFFFAOYSA-N
- SMILES： CCCCCCCCC(C)C(C)CCCCCCCC

9,10-dimethyloctadecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M389560-50mg	9,10-dimethyloctadecane	108335-23-5	50mg	$173.00	2023-05-17
TRC	M389560-250mg	9,10-dimethyloctadecane	108335-23-5	250mg	$775.00	2023-05-17
TRC	M389560-500mg	9,10-dimethyloctadecane	108335-23-5	500mg	$1378.00	2023-05-17
TRC	M389560-750mg	9,10-dimethyloctadecane	108335-23-5	750mg	$ 1800.00	2023-09-06